Cas no 17082-47-2 (Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon)

• Product Name: Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon
• CAS No: 17082-47-2
• MF: C₈H₂₄O₄Si₅
• MW: 324.701267242432
• MDL: MFCD00053848
• CID: 87791
• PubChem ID: 87560382
• Update Time: 2025-04-18

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Chemical and Physical Properties

Names and Identifiers

• Tetrakis-(dimethylsiloxy)-silane
• Tetrakis(dimethylsiloxy)silane
• Tetrakis(dimethylsilyloxy)silane
• Tetrakis(dimethylsilyl) orthosilicate
• T 1915
• TSL 8248
• SIT 7278
• SIT 7278.0
• Silicic acid tetrakis(dimethylsilyl) ester
• 1,1,5,5-Tetramethyl-3,3-bis(dimethylsiloxy)pentanetrisiloxane
• 1,1,5,5-Tetramethyl-3,3-bis(dimethylsilyloxy)pentanetrisiloxane
• C8H28O4Si5
• tetradimethylsilyl silicate
• Tetrakis(dimethylsilyl) orthosilicate, 96%
• V1128
• T2102
• TRISILOXANE,3,3-BIS[(DIMETHYLSILYL)OXY]-1,1,5,5-TETRAMETHYL-
• 17082-47-2
• tetrakis(dimethylsilyl)orthosilicate
• FS-5250
• CS-0187689
• DTXSID701306610
• EN300-7549848
• A857257
• AKOS015840080
• J-010651
• SCHEMBL217199
• S15675
• Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon

• MDL： MFCD00053848
• Inchi： 1S/C8H24O4Si5/c1-13(2)9-17(10-14(3)4,11-15(5)6)12-16(7)8/h1-8H3
• InChI Key： UOUILILVWRHZSH-UHFFFAOYSA-N
• SMILES： [Si](O[Si](C)C)(O[Si](C)C)(O[Si](C)C)O[Si](C)C |^1:2,6,10,14|
• BRN： 1793898

Computed Properties

• Exact Mass: 328.08300
• Monoisotopic Mass: 324.05209191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 0.884 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 190°C(lit.)
• Flash Point: 67°C
• Refractive Index: n20/D 1.387(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 36.92000
• LogP: 1.42200
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain
• Vapor Pressure: No data available

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents